Cas no 884850-98-0 (Methyl 1-(4-Bromophenyl)-1H-pyrazole-4-carboxylate)

• Product Name: Methyl 1-(4-Bromophenyl)-1H-pyrazole-4-carboxylate
• CAS No: 884850-98-0
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• CID: 4291005
• PubChem ID: 11601589
• Update Time: 2025-04-24

Methyl 1-(4-Bromophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-(4-bromophenyl)-, methyl ester
• METHYL 1-(4-BROMOPHENYL)-1H-PYRAZOLE-4-CARBOXYLATE
• 884850-98-0
• JKB85098
• Methyl 1-(4-Bromophenyl)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C11H9BrN2O2/c1-16-11(15)8-6-13-14(7-8)10-4-2-9(12)3-5-10/h2-7H,1H3
• InChI Key： HARJKSBCLBBPAY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C=C2)C=C(C(OC)=O)C=N1

Computed Properties

• Exact Mass: 279.98474Da
• Monoisotopic Mass: 279.98474Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 359.1±22.0 °C at 760 mmHg
• Flash Point: 171.0±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 1-(4-Bromophenyl)-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles